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Compound of Interest

Compound Name: Benzyl butyrate

Cat. No.: B092007 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. The proper disposal of chemical reagents like benzyl butyrate
is a critical component of laboratory safety and environmental responsibility. This guide

provides essential, step-by-step information for the safe and compliant disposal of benzyl
butyrate, ensuring the protection of both laboratory personnel and the environment.

Benzyl Butyrate: A Summary of Key Safety Data
To facilitate a quick safety assessment, the following table summarizes the key quantitative

data for benzyl butyrate, compiled from various safety data sheets (SDS).
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Property Value Source(s)

CAS Number 103-37-7 [1][2][3]

Molecular Formula C₁₁H₁₄O₂ [1]

Flash Point
100.0 °C (212.0 °F) Closed

Cup
[4]

Oral LD50 (Rat) 2330 mg/kg bw [3][5]

Dermal LD50 (Rabbit) > 5000 mg/kg bw [3][5]

Water Solubility 281.985 mg/L at 25 °C [3]

Vapor Pressure 0.04 mm Hg at 25 °C [4]

Water Hazard Class
WGK 2: Obviously hazardous

to water
[5]

Experimental Protocols: Disposal Methodology
The disposal of benzyl butyrate must be conducted in a manner that prevents its release into

the environment. The following protocols are based on established safety guidelines.

Waste Characterization:

The first step in proper chemical disposal is to determine if the waste is hazardous. While some

safety data sheets indicate that benzyl butyrate is not classified as a hazardous substance

under OSHA's Hazard Communication Standard (29 CFR 1910.1200), others classify it as

harmful if swallowed and hazardous to the aquatic environment.[1][2][4] It is the responsibility

of the waste generator to make a final determination based on the specific mixture and any

contaminants, in accordance with federal, state, and local regulations.[6][7] The Resource

Conservation and Recovery Act (RCRA) provides the federal framework for hazardous waste

management in the United States.[6][7]

Disposal of Unused Benzyl Butyrate:

Unused or waste benzyl butyrate should not be disposed of down the drain or in regular trash.

[2][8] It must be collected for disposal by a licensed hazardous waste management company.
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Containerization: Collect waste benzyl butyrate in a dedicated, properly labeled, and sealed

container. The container should be compatible with the chemical.

Labeling: Clearly label the waste container as "Hazardous Waste," "Waste Benzyl
Butyrate," and include the date of accumulation.

Storage: Store the waste container in a designated, well-ventilated, and secondary

containment area, away from incompatible materials such as strong oxidizing agents.[9]

Disposal: Arrange for pickup and disposal by a certified environmental management

company.

Spill Cleanup and Disposal:

In the event of a benzyl butyrate spill, follow these procedures for cleanup and disposal of the

resulting waste.

Ventilation and PPE: Ensure the area is well-ventilated. Wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.[3]

Containment: For larger spills, dike the material to prevent it from spreading.[4] Prevent the

spill from entering drains or waterways.[2][4]

Absorption: Absorb the spilled liquid with an inert material such as sand, diatomaceous

earth, or vermiculite.[4][8]

Collection: Carefully collect the absorbent material and place it into a suitable, closed

container for disposal.[4]

Labeling and Disposal: Label the container as "Hazardous Waste: Benzyl Butyrate Spill

Debris" and dispose of it through a licensed hazardous waste contractor.

Disposal of Empty Containers:

Empty containers that have held benzyl butyrate must be properly decontaminated before

disposal.
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Triple Rinsing: Triple rinse the empty container with a suitable solvent (e.g., ethanol or

acetone).[10]

Rinsate Collection: Collect the rinsate as hazardous waste for proper disposal. Do not pour

the rinsate down the drain.

Container Disposal: Once triple-rinsed and dry, the container can typically be disposed of in

the regular trash or recycled, depending on local regulations.[10] Deface or remove the

original label before disposal.[10]

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the proper disposal procedures for benzyl
butyrate, the following workflow diagram has been created using Graphviz (DOT language).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b092007?utm_src=pdf-body
https://www.benchchem.com/product/b092007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Benzyl Butyrate for Disposal

Waste Assessment

Disposal Pathways

Final Disposition

Unused Product, Spill Material, or Empty Container

Is the waste hazardous? 
(Consult SDS and local regulations)

Absorb with Inert Material

If Spill

Collect in a Labeled, Sealed Container

Yes (Unused Product/Spill) Dispose According to Institutional Guidelines for Non-Hazardous Chemical Waste

No

Triple Rinse with Appropriate Solvent

Yes (Empty Container)

Dispose via Licensed Hazardous Waste Contractor Collect Rinsate as Hazardous Waste Deface Label and Dispose of/Recycle Container

Click to download full resolution via product page

Benzyl Butyrate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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